Cas no 74672-11-0 (5-(4-Chlorophenyl)-2-methyl-1-pentene)

5-(4-Chlorophenyl)-2-methyl-1-pentene is a chlorinated aromatic compound featuring a pentene backbone with a methyl substituent at the 2-position. Its structure, incorporating a 4-chlorophenyl group, makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The compound's reactivity is influenced by the electron-withdrawing chloro group, which enhances its utility in cross-coupling reactions and other functionalization processes. Its well-defined molecular framework ensures consistent performance in synthetic applications. The compound is typically handled under controlled conditions due to its sensitivity to light and moisture. Suitable for research and industrial use, it offers a reliable building block for constructing complex organic molecules.

5-(4-Chlorophenyl)-2-methyl-1-pentene structure

74672-11-0 structure

Product Name:5-(4-Chlorophenyl)-2-methyl-1-pentene

CAS No:74672-11-0

MF:C₁₂H₁₅Cl

MW:194.700502634048

MDL:MFCD11553898

CID:1769485

PubChem ID:586758

Update Time:2025-06-07

5-(4-Chlorophenyl)-2-methyl-1-pentene Chemical and Physical Properties

Names and Identifiers

- 1-chloro-4-(4-methylpent-4-enyl)benzene
- AC1LBPHE
- CTK9A3698
- 1-Chloro-4-(4-methyl-4-pentenyl)benzene
- 5-(p-Chlorphenyl)-2-methyl-1-penten
- 5-(4-Chlorophenyl)-2-methyl-1-pentene
- Benzene, 1-chloro-4-(4-methyl-4-pentenyl)-
- AKOS006323506
- DTXSID50343030
- MPMAPCMBDJRKHA-UHFFFAOYSA-N
- 74672-11-0
- 1-Chloro-4-(4-methyl-4-pentenyl)benzene #
- 1-CHLORO-4-(4-METHYLPENT-4-EN-1-YL)BENZENE
- MFCD11553898
- MDL： MFCD11553898
- Inchi： 1S/C12H15Cl/c1-10(2)4-3-5-11-6-8-12(13)9-7-11/h6-9H,1,3-5H2,2H3
- InChI Key： MPMAPCMBDJRKHA-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)CCCC(=C)C

Computed Properties

Exact Mass: 194.0862282g/mol
Monoisotopic Mass: 194.0862282g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 0Å²

5-(4-Chlorophenyl)-2-methyl-1-pentene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C084600-250mg	5-(4-Chlorophenyl)-2-methyl-1-pentene	74672-11-0		250mg	$ 510.00	2022-06-06
TRC	C084600-500mg	5-(4-Chlorophenyl)-2-methyl-1-pentene	74672-11-0		500mg	$ 850.00	2022-06-06
abcr	AB360118-1 g	5-(4-Chlorophenyl)-2-methyl-1-pentene, 97%; .	74672-11-0	97%	1g	€1039.50	2023-06-20
abcr	AB360118-2 g	5-(4-Chlorophenyl)-2-methyl-1-pentene, 97%; .	74672-11-0	97%	2g	€1433.40	2023-06-20
Fluorochem	200113-2g	5-(4-Chlorophenyl)-2-methyl-1-pentene	74672-11-0	97%	2g	￡858.00	2022-03-01
abcr	AB360118-1g	5-(4-Chlorophenyl)-2-methyl-1-pentene, 97%; .	74672-11-0	97%	1g	€1038.50	2025-04-16
abcr	AB360118-2g	5-(4-Chlorophenyl)-2-methyl-1-pentene, 97%; .	74672-11-0	97%	2g	€1431.40	2025-04-16